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Compound of Interest

Compound Name: N6-Methyl-xylo-adenosine

Cat. No.: B15588091

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a preliminary technical guide on the bioactivity of N6-Methyl-xylo-
adenosine, an analog of the nucleoside adenosine. The information presented herein is based
on currently available data and is intended to serve as a foundational resource for further
research and development.

Introduction

N6-Methyl-xylo-adenosine is a synthetic nucleoside analog characterized by a methyl group
at the N6 position of the adenine base and a xylose sugar moiety in place of the typical ribose.
As a member of the adenosine analog family, it is postulated to exhibit a range of biological
activities. Generally, adenosine analogs are known to function as smooth muscle vasodilators
and have been investigated for their potential in cancer therapy.[1] N6-Methyl-xylo-adenosine
is classified as a nucleoside antimetabolite, suggesting its potential to interfere with nucleic
acid synthesis and metabolism, which could contribute to its cytotoxic effects, particularly in
rapidly proliferating cells like cancer cells.

Bioactivity Profile

While specific quantitative data for N6-Methyl-xylo-adenosine is not extensively available in
the public domain, the bioactivity of adenosine analogs is generally attributed to two primary
mechanisms: interaction with adenosine receptors and interference with cellular metabolic
pathways.
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Interaction with Adenosine Receptors

Adenosine receptors (Al, A2A, A2B, and A3) are G protein-coupled receptors that mediate a
wide array of physiological effects. The affinity and selectivity of adenosine analogs for these
receptors determine their specific pharmacological profiles. It is hypothesized that N6-Methyl-
xylo-adenosine may interact with one or more of these receptor subtypes, potentially
influencing downstream signaling cascades. However, specific binding affinities (Ki values) or
functional assay results (EC50 or IC50 values) for N6-Methyl-xylo-adenosine are not currently
available.

Antimetabolite Activity

As a nucleoside analog, N6-Methyl-xylo-adenosine may be recognized by cellular enzymes
involved in nucleoside metabolism and incorporated into nucleic acids (DNA and RNA). This
incorporation can lead to the termination of chain elongation or the disruption of normal nucleic
acid function, ultimately inducing cell cycle arrest and apoptosis. This mechanism is a common
feature of many anticancer nucleoside analogs.

Potential Signaling Pathways

Based on the known mechanisms of related adenosine analogs and nucleoside
antimetabolites, the following signaling pathways are logical areas of investigation for N6-
Methyl-xylo-adenosine's bioactivity. It is crucial to note that the direct involvement of N6-
Methyl-xylo-adenosine in these pathways has not been experimentally confirmed.

Hypothesized Signaling Pathway Involvement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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